Cas no 425394-86-1 (4-Chloro-6-methoxypyrimidine-5-carbonitrile)

• Product Name: 4-Chloro-6-methoxypyrimidine-5-carbonitrile
• CAS No: 425394-86-1
• MF: C₆H₄ClN₃O
• MW: 169.568459510803
• CID: 2669763
• PubChem ID: 17856639
• Update Time: 2025-04-21

4-Chloro-6-methoxypyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-5-CYANO-6-METHOXYPYRIMIDINE
• 4-chloro-6-methoxypyrimidine-5-carbonitrile
• C90479
• MFCD07761828
• SCHEMBL6715581
• AKOS006284865
• 425394-86-1
• AB42183
• DB-218847
• DTXSID60591308
• 4-Chloro-6-methoxypyrimidine-5-carbonitrile

• Inchi： 1S/C6H4ClN3O/c1-11-6-4(2-8)5(7)9-3-10-6/h3H,1H3
• InChI Key： RYCFHVBSKVGIHY-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C(=NC=N1)OC

Computed Properties

• Exact Mass: 169.0042895Da
• Monoisotopic Mass: 169.0042895Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.8Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds